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Compound of Interest

Compound Name: PSI-7409

Cat. No.: B1678264 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This document provides critical, immediate safety and logistical

information for the handling of PSI-7409, a key compound in antiviral research. Adherence to

these guidelines is essential for minimizing risk and ensuring the integrity of your experiments.

PSI-7409 is the active 5'-triphosphate metabolite of Sofosbuvir, a potent inhibitor of the

hepatitis C virus (HCV) NS5B polymerase.[1] As a nucleotide analog, it is crucial to handle this

compound with appropriate precautions to avoid potential exposure and environmental

contamination.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling PSI-7409. This is

based on the potential hazards of the compound, which include being harmful if swallowed and

very toxic to aquatic life with long-lasting effects.[2]
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PPE Category Item Specification

Eye Protection Safety Goggles
Must have side-shields to

protect against splashes.

Hand Protection Protective Gloves

Chemically resistant nitrile or

latex gloves are

recommended.

Body Protection Impervious Clothing

A lab coat or other protective

clothing that is resistant to

chemical penetration.

Respiratory Protection Suitable Respirator

Use in a well-ventilated area. If

aerosols may be generated, a

respirator is required.

Safe Handling and Storage
Proper handling and storage are critical to maintain the stability of PSI-7409 and to prevent

accidental exposure.

Storage Conditions:

Form Storage Temperature Duration

Powder -20°C 3 years[1]

In Solvent -80°C 6 months[1]

In Solvent -20°C 1 month[1]

Handling Procedures:

Preparation: Before handling, ensure that a safety shower and eye wash station are readily

accessible.[2]

Ventilation: Always handle PSI-7409 in a well-ventilated area, preferably within a chemical

fume hood to avoid inhalation of any dust or aerosols.[2]
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Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.[2]

Weighing: When weighing the powdered form, do so carefully to minimize the creation of

dust.

Solution Preparation: If preparing a solution, add the solvent to the vial containing the PSI-
7409 powder slowly to avoid splashing. For aqueous solutions, sterile filtration with a 0.22

μm filter is recommended.[1]

After Handling: Wash hands thoroughly after handling the compound.[2]

Emergency Procedures: First Aid
In the event of accidental exposure, follow these first aid measures immediately:

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[2]

Skin Contact

Remove contaminated clothing and rinse skin

thoroughly with water. Seek medical attention if

irritation develops.[2]

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

medical attention.[2]

Ingestion
Do NOT induce vomiting. Wash out mouth with

water. Seek immediate medical attention.[2]

Disposal Plan
PSI-7409 is classified as very toxic to aquatic life with long-lasting effects. Therefore, proper

disposal is crucial to prevent environmental contamination.[2]
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Waste Collection: All waste materials contaminated with PSI-7409, including empty vials,

pipette tips, and gloves, should be collected in a designated and clearly labeled hazardous

waste container.

Disposal Method: Dispose of the hazardous waste through a licensed waste disposal

company. Do not allow the substance to enter drains or waterways.[2]

Regulatory Compliance: Ensure that all disposal activities are in full compliance with local,

state, and federal regulations for hazardous chemical waste.

Experimental Workflow for Safe Handling of PSI-
7409
The following diagram illustrates the standard workflow for safely handling PSI-7409 in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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